Cas no 1510501-06-0 (3-oxa-7-azaspiro5.6dodecane)

3-Oxa-7-azaspiro[5.6]dodecane is a spirocyclic compound featuring a unique heterocyclic structure combining oxygen and nitrogen within a fused ring system. Its rigid spiro framework enhances stability, making it valuable in pharmaceutical and agrochemical applications as a versatile scaffold. The presence of both ether and amine functionalities allows for selective derivatization, enabling tailored modifications for target-specific interactions. This compound is particularly useful in drug discovery, where its conformational constraints can improve binding affinity and metabolic stability. Its synthetic accessibility and structural diversity further support its utility in developing novel bioactive molecules. High purity grades ensure reproducibility in research and industrial applications.
3-oxa-7-azaspiro5.6dodecane structure
3-oxa-7-azaspiro5.6dodecane structure
Product Name:3-oxa-7-azaspiro5.6dodecane
CAS No:1510501-06-0
MF:C10H19NO
MW:169.263962984085
CID:5706484
PubChem ID:96739368
Update Time:2025-06-08

3-oxa-7-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

    • 3-Oxa-7-azaspiro[5.6]dodecane
    • EN300-1629122
    • 1510501-06-0
    • 3-oxa-7-azaspiro5.6dodecane
    • Inchi: 1S/C10H19NO/c1-2-4-10(11-7-3-1)5-8-12-9-6-10/h11H,1-9H2
    • InChI Key: ILEUGYCPHQSUQH-UHFFFAOYSA-N
    • SMILES: O1CCC2(CC1)CCCCCN2

Computed Properties

  • Exact Mass: 169.146664230g/mol
  • Monoisotopic Mass: 169.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Density: 0.99±0.1 g/cm3(Predicted)
  • Boiling Point: 269.2±33.0 °C(Predicted)
  • pka: 10.66±0.20(Predicted)

3-oxa-7-azaspiro5.6dodecane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1629122-0.05g
3-oxa-7-azaspiro[5.6]dodecane
1510501-06-0
0.05g
$1020.0 2023-06-04
Enamine
EN300-1629122-0.1g
3-oxa-7-azaspiro[5.6]dodecane
1510501-06-0
0.1g
$1068.0 2023-06-04
Enamine
EN300-1629122-0.25g
3-oxa-7-azaspiro[5.6]dodecane
1510501-06-0
0.25g
$1117.0 2023-06-04
Enamine
EN300-1629122-0.5g
3-oxa-7-azaspiro[5.6]dodecane
1510501-06-0
0.5g
$1165.0 2023-06-04
Enamine
EN300-1629122-1.0g
3-oxa-7-azaspiro[5.6]dodecane
1510501-06-0
1g
$1214.0 2023-06-04
Enamine
EN300-1629122-2.5g
3-oxa-7-azaspiro[5.6]dodecane
1510501-06-0
2.5g
$2379.0 2023-06-04
Enamine
EN300-1629122-5.0g
3-oxa-7-azaspiro[5.6]dodecane
1510501-06-0
5g
$3520.0 2023-06-04
Enamine
EN300-1629122-10.0g
3-oxa-7-azaspiro[5.6]dodecane
1510501-06-0
10g
$5221.0 2023-06-04
Enamine
EN300-1629122-50mg
3-oxa-7-azaspiro[5.6]dodecane
1510501-06-0
50mg
$1020.0 2023-09-22
Enamine
EN300-1629122-100mg
3-oxa-7-azaspiro[5.6]dodecane
1510501-06-0
100mg
$1068.0 2023-09-22

Additional information on 3-oxa-7-azaspiro5.6dodecane

Recent Advances in the Study of 3-oxa-7-azaspiro[5.6]dodecane (CAS: 1510501-06-0): A Comprehensive Research Brief

3-oxa-7-azaspiro[5.6]dodecane (CAS: 1510501-06-0) is a spirocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold is characterized by its unique structural features, which include a spiro junction and the presence of both oxygen and nitrogen atoms within its ring system. These structural attributes make it a promising candidate for the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.

Recent studies have focused on the synthesis and pharmacological evaluation of 3-oxa-7-azaspiro[5.6]dodecane derivatives. A 2023 publication in the Journal of Medicinal Chemistry reported the successful synthesis of a series of derivatives with modifications at the nitrogen and oxygen positions. These compounds were evaluated for their binding affinity to various neurotransmitter receptors, with several derivatives showing high selectivity for the serotonin 5-HT2A receptor, a target of interest for the treatment of psychiatric disorders.

In addition to its potential CNS applications, 3-oxa-7-azaspiro[5.6]dodecane has also been investigated as a building block for antimicrobial agents. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that certain derivatives of this scaffold exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis through a novel mechanism of action.

The pharmacokinetic properties of 3-oxa-7-azaspiro[5.6]dodecane derivatives have also been a focus of recent research. A 2024 preclinical study evaluated the absorption, distribution, metabolism, and excretion (ADME) profiles of several lead compounds. The results indicated favorable oral bioavailability and blood-brain barrier penetration, suggesting that this scaffold could be suitable for the development of orally administered CNS drugs.

From a synthetic chemistry perspective, recent advances have been made in the efficient production of 3-oxa-7-azaspiro[5.6]dodecane. A 2023 paper in Organic Process Research & Development described a scalable, green chemistry approach to the synthesis of this scaffold, utilizing catalytic methods that reduce waste and improve yield. This development is particularly significant for potential industrial-scale production of pharmaceutical candidates based on this structure.

Looking forward, the versatility of the 3-oxa-7-azaspiro[5.6]dodecane scaffold suggests it may find applications beyond its current areas of investigation. Computational modeling studies predict that modifications to this core structure could yield compounds with activity against viral targets, including SARS-CoV-2 proteases. Several research groups have announced plans to explore this possibility in upcoming studies.

In conclusion, 3-oxa-7-azaspiro[5.6]dodecane (CAS: 1510501-06-0) represents a promising scaffold in medicinal chemistry with demonstrated potential across multiple therapeutic areas. The recent research highlights its versatility as a building block for drug discovery and underscores the need for further investigation into its pharmacological applications. As synthetic methods improve and our understanding of its structure-activity relationships deepens, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent